Cas no 549488-74-6 (1,4-BENZODIOXIN-6-CARBONITRILE, 7-AMINO-2,3-DIHYDRO-)

• Product Name: 1,4-BENZODIOXIN-6-CARBONITRILE, 7-AMINO-2,3-DIHYDRO-
• CAS No: 549488-74-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 3193681
• PubChem ID: 79002171
• Update Time: 2025-04-21

1,4-BENZODIOXIN-6-CARBONITRILE, 7-AMINO-2,3-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZODIOXIN-6-CARBONITRILE, 7-AMINO-2,3-DIHYDRO-
• 549488-74-6
• 6-amino-2,3-dihydro-1,4-benzodioxine-7-carbonitrile
• AKOS017515667
• 7-amino-2,3-dihydro-1,4-benzodioxine-6-carbonitrile

• MDL： MFCD09745171
• Inchi： 1S/C9H8N2O2/c10-5-6-3-8-9(4-7(6)11)13-2-1-12-8/h3-4H,1-2,11H2
• InChI Key： KIQZTJODBBGNRL-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C#N)C(=CC1=2)N

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.3Ų